Cas no 1599115-42-0 (2-Fluoro-2-(2-methylpyridin-4-yl)acetic acid)

• Product Name: 2-Fluoro-2-(2-methylpyridin-4-yl)acetic acid
• CAS No: 1599115-42-0
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 5714061
• PubChem ID: 116170829
• Update Time: 2025-08-04

2-Fluoro-2-(2-methylpyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-(2-methylpyridin-4-yl)aceticacid
• 1599115-42-0
• EN300-1138383
• 2-Fluoro-2-(2-methylpyridin-4-yl)acetic acid
• 4-Pyridineacetic acid, α-fluoro-2-methyl-

• Inchi： 1S/C8H8FNO2/c1-5-4-6(2-3-10-5)7(9)8(11)12/h2-4,7H,1H3,(H,11,12)
• InChI Key： LYGVEXPZRFVIIH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 307.8±37.0 °C(Predicted)
• pka: 0.87±0.10(Predicted)

Additional information on 2-Fluoro-2-(2-methylpyridin-4-yl)acetic acid

Introduction to 2-Fluoro-2-(2-methylpyridin-4-yl)acetic acid (CAS No: 1599115-42-0)

2-Fluoro-2-(2-methylpyridin-4-yl)acetic acid, identified by its CAS number 1599115-42-0, is a fluorinated acetic acid derivative featuring a methylpyridine moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The presence of a fluorine atom at the alpha position of the acetic acid moiety enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug design.

The molecular structure of 2-fluoro-2-(2-methylpyridin-4-yl)acetic acid consists of a fluorine-substituted carbon atom connected to an acetic acid group, with a 2-methylpyridin-4-yl group attached to the alpha carbon. This configuration imparts both lipophilicity and electronic properties that are conducive to interactions with biological targets. The fluorine atom, in particular, is known to modulate the pharmacokinetic profile of molecules by influencing their solubility, permeability, and metabolic degradation.

In recent years, there has been a growing interest in fluorinated heterocycles as pharmacophores due to their ability to enhance drug efficacy and selectivity. The pyridine ring in 2-fluoro-2-(2-methylpyridin-4-yl)acetic acid provides a versatile platform for further functionalization, allowing chemists to explore diverse chemical spaces. This compound has been studied in the context of developing novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.

One of the most compelling aspects of 2-fluoro-2-(2-methylpyridin-4-yl)acetic acid is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of kinase inhibitors, which are critical in targeting various cancers. The fluorine atom's ability to increase binding affinity has been leveraged to design molecules that exhibit higher potency and better pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthesis of 2-fluoro-2-(2-methylpyridin-4-yl)acetic acid involves multi-step organic transformations, including fluorination reactions and pyridine ring functionalization. Advanced synthetic methodologies such as cross-coupling reactions and palladium catalysis have been employed to achieve high yields and purity. These synthetic strategies are essential for producing enough material for both preclinical studies and potential clinical trials.

Recent studies have highlighted the role of fluorinated acetic acids in modulating enzyme activity. For instance, derivatives of 2-fluoro-2-(2-methylpyridin-4-yl)acetic acid have shown promise in inhibiting proteases involved in inflammatory pathways. By targeting specific enzymatic pathways, these compounds can offer therapeutic benefits with reduced side effects compared to traditional small molecule drugs.

The pharmacological evaluation of 2-fluoro-2-(2-methylpyridin-4-yl)acetic acid has revealed interesting interactions with biological targets. In vitro studies have demonstrated its ability to bind to certain receptors and enzymes with high specificity. These findings suggest that this compound may have applications in treating neurological disorders, where precise targeting is crucial. Additionally, its potential as an intermediate in the synthesis of antiviral agents has not been overlooked.

The development of novel drug candidates often requires a deep understanding of structure-activity relationships (SAR). In the case of 2-fluoro-2-(2-methylpyridin-4-ytl)acetic acid, modifications at different positions on the molecule can lead to significant changes in its biological activity. This flexibility makes it an attractive scaffold for medicinal chemists who are tasked with optimizing lead compounds for clinical use.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding modes of fluorinated acetic acids, including derivatives like 1599115420. These simulations help researchers design more effective molecules by identifying key interactions between the drug candidate and its target protein or nucleic acid.

In conclusion, fluorinated acetic acids, such as 1599115420, represent a promising class of compounds with diverse applications in pharmaceutical research. Their unique structural features and biological activities make them valuable tools for developing new therapies across multiple disease areas. As research continues to uncover new synthetic methods and pharmacological insights, compounds like 1599115420 will undoubtedly play a significant role in future drug development efforts.